Cas no 1807888-02-3 ((3R)-3-aminodecanoic acid, trifluoroacetic acid)

• Product Name: (3R)-3-aminodecanoic acid, trifluoroacetic acid
• CAS No: 1807888-02-3
• MDL: MFCD28246374
• CID: 4618785
• PubChem ID: 91662884
• Update Time: 2025-11-01

(3R)-3-aminodecanoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Aminodecanoic Acid, trifluoroacetic Acid
• (3R)-3-aminodecanoic acid, trifluoroacetic acid

• MDL： MFCD28246374

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-aminodecanoic acid, trifluoroacetic acid

Recent Advances in the Study of (3R)-3-aminodecanoic acid, trifluoroacetic acid (CAS: 1807888-02-3)

In recent years, (3R)-3-aminodecanoic acid, trifluoroacetic acid (CAS: 1807888-02-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chiral center and trifluoroacetic acid moiety, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, biological activity, and potential as a building block for novel drug candidates. This research brief aims to summarize the most recent findings and highlight the implications for future research and development.

The synthesis of (3R)-3-aminodecanoic acid, trifluoroacetic acid has been optimized to achieve higher yields and enantiomeric purity. Recent publications describe innovative catalytic methods that leverage asymmetric hydrogenation and enzymatic resolution techniques. These advancements not only improve the scalability of production but also enhance the compound's suitability for pharmaceutical applications. Furthermore, the trifluoroacetic acid group has been identified as a critical factor in stabilizing the compound under physiological conditions, thereby improving its bioavailability.

Biological studies have revealed that (3R)-3-aminodecanoic acid, trifluoroacetic acid exhibits notable antimicrobial and anti-inflammatory properties. In vitro assays demonstrate its efficacy against a range of Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. Additionally, its anti-inflammatory activity has been linked to the modulation of key signaling pathways, such as NF-κB and MAPK, suggesting potential applications in treating chronic inflammatory diseases. These findings are supported by molecular docking studies, which highlight the compound's ability to interact with specific protein targets.

Beyond its direct biological effects, (3R)-3-aminodecanoic acid, trifluoroacetic acid has been explored as a versatile intermediate in the synthesis of more complex molecules. Researchers have successfully incorporated it into peptide analogs and small-molecule inhibitors, enhancing their pharmacological profiles. For instance, derivatives of this compound have shown improved binding affinity and selectivity for G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery. These developments underscore the compound's potential as a cornerstone in the design of next-generation therapeutics.

In conclusion, the latest research on (3R)-3-aminodecanoic acid, trifluoroacetic acid (CAS: 1807888-02-3) highlights its multifaceted role in chemical biology and drug development. From optimized synthetic routes to promising biological activities, this compound continues to inspire innovative research. Future studies should focus on further elucidating its mechanism of action and exploring its applications in clinical settings. The ongoing advancements in this area hold great promise for addressing unmet medical needs and advancing the field of precision medicine.